molecular formula C9H9BrN2S B8627955 5-Bromoindoline-1-thiocarboxamide

5-Bromoindoline-1-thiocarboxamide

Cat. No.: B8627955
M. Wt: 257.15 g/mol
InChI Key: LSEIOKXUPCRWGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromoindoline-1-thiocarboxamide is a useful research compound. Its molecular formula is C9H9BrN2S and its molecular weight is 257.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9BrN2S

Molecular Weight

257.15 g/mol

IUPAC Name

5-bromo-2,3-dihydroindole-1-carbothioamide

InChI

InChI=1S/C9H9BrN2S/c10-7-1-2-8-6(5-7)3-4-12(8)9(11)13/h1-2,5H,3-4H2,(H2,11,13)

InChI Key

LSEIOKXUPCRWGE-UHFFFAOYSA-N

Canonical SMILES

C1CN(C2=C1C=C(C=C2)Br)C(=S)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-bromoindoline (14.8 g, 75 mmol) in 200 mL of 1N aqueous hydrochloric acid was treated with potassium thiocyanate (34.0 g, 350 mmol) in portions. The mixture was heated at reflux for 1 h and was then cooled to room temperature. The precipitate was collected, washed with water, and recrystallized from 2-propanol to afford (in two crops) 14.1 g (73%) of 5-bromoindoline-1-thiocarboxamide as a light yellow, fluffy solid.
Quantity
14.8 g
Type
reactant
Reaction Step One
Name
potassium thiocyanate
Quantity
34 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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